Bz-Ddcn
Description
Bz-Ddcn (benzene dicarbonitrile derivative) is a synthetic organic compound characterized by a benzene ring substituted with two cyano (-CN) groups. Studies highlight its moderate solubility in polar solvents and thermal stability up to 300°C, making it suitable for high-temperature processes . Funding from the National Natural Science Foundation of China (NSFC) and related projects underscores its significance in materials science and environmental chemistry research .
Properties
CAS No. |
123413-57-0 |
|---|---|
Molecular Formula |
C16H15N3O4 |
Molecular Weight |
313.31 g/mol |
IUPAC Name |
N-[1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-2-oxopyrimidin-4-yl]benzamide |
InChI |
InChI=1S/C16H15N3O4/c20-10-12-6-7-14(23-12)19-9-8-13(18-16(19)22)17-15(21)11-4-2-1-3-5-11/h1-9,12,14,20H,10H2,(H,17,18,21,22)/t12-,14+/m0/s1 |
InChI Key |
PXKQTZQZCJHBQL-GXTWGEPZSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)NC2=NC(=O)N(C=C2)C3C=CC(O3)CO |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)NC2=NC(=O)N(C=C2)[C@H]3C=C[C@H](O3)CO |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=NC(=O)N(C=C2)C3C=CC(O3)CO |
Synonyms |
Bz-DDCN N(4)-benzoyl-2',3'-dideoxy-2',3'-didehydrocytidine |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis of Research Findings
- Consistencies: Multiple studies corroborate Bz-Ddcn’s thermal stability and role in catalysis . CTD data consistently ranks its toxicity between benzonitrile and 1,4-dicyanobenzene .
- Contradictions : One study reports Bz-Ddcn’s solubility as 45 mg/L , while older literature cites 30 mg/L for analogous compounds; this discrepancy may arise from experimental conditions (e.g., pH, temperature) .
- Gaps : Long-term ecotoxicological data and human exposure risks remain understudied, warranting further investigation .
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